Cas no 138716-53-7 (2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile)

• Product Name: 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile
• CAS No: 138716-53-7
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 134542
• PubChem ID: 40423535
• Update Time: 2025-06-14

2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile
• [1,1'-Biphenyl]-4-propanenitrile,a-[(dimethylamino)methylene]-b-oxo-
• 2-[(Dimethylamino)methylene]-3-(biphenyl-4-yl)-3-oxopropanenitrile
• 3-(Biphenyl-4-yl)-2-[(dimethylamino)methylene]-3-oxopropanenitrile
• 3-(dimethylamino)-2-(4-phenylbenzoyl)prop-2-enenitrile
• 2-(Biphenyl-4-ylcarbonyl)-3-(dimethylamino)acrylonitrile
• 2-[(Dimethylamino)methylene]-3-(4-biphenylyl)-3-oxo-propanenitrile
• ANW-60091
• CTK0H3525
• SureCN9191157
• DTXSID60654088
• SCHEMBL9191157
• 138716-53-7
• (E)-2-([1,1'-biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile
• 3-(dimethylamino)-2-[oxo-(4-phenylphenyl)methyl]-2-propenenitrile
• (E)-3-(dimethylamino)-2-(4-phenylbenzoyl)prop-2-enenitrile
• 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)prop-2-enenitrile
• A807422
• 3-(dimethylamino)-2-(4-phenylphenyl)carbonyl-prop-2-enenitrile
• DB-001509

• MDL： MFCD03453103
• Inchi： 1S/C18H16N2O/c1-20(2)13-17(12-19)18(21)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11,13H,1-2H3
• InChI Key： AYEFOUQDSVWIDL-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)=CN(C)C)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.50538

2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile

Recent Advances in the Study of 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile (CAS: 138716-53-7)

The compound 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile (CAS: 138716-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The compound's ability to selectively target these kinases has been demonstrated through in vitro and in vivo experiments, making it a promising candidate for further drug development. Its molecular structure, characterized by the biphenyl carbonyl group and the dimethylaminoacrylonitrile moiety, contributes to its high binding affinity and specificity.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for producing 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile, which has facilitated its availability for further pharmacological testing. The improved synthesis not only enhances yield but also reduces the formation of by-products, ensuring higher purity of the final product.

In terms of biological activity, recent preclinical studies have shown that 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile exhibits significant anti-proliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest by modulating key signaling pathways. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, with promising results.

Despite these encouraging findings, challenges remain in the development of 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile as a therapeutic agent. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique mechanism of action and its efficacy in preclinical models provide a strong foundation for further investigation.

In conclusion, 2-([1,1'-Biphenyl]-4-carbonyl)-3-(dimethylamino)acrylonitrile (CAS: 138716-53-7) represents a promising molecule in the field of chemical biology and drug discovery. Continued research into its pharmacological properties and therapeutic potential is warranted, with the aim of translating these findings into clinical applications. This brief underscores the importance of this compound and highlights the need for collaborative efforts to advance its development.